Cas no 2680734-43-2 (2-(pyridin-2-yl)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid)

• Product Name: 2-(pyridin-2-yl)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid
• CAS No: 2680734-43-2
• MF: C₁₁H₁₁F₃N₂O₃
• MW: 276.211853265762
• CID: 5911542
• PubChem ID: 165917398
• Update Time: 2025-06-14

2-(pyridin-2-yl)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-2-yl)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid
• 2680734-43-2
• EN300-28284689

• Inchi： 1S/C11H11F3N2O3/c1-10(9(18)19,7-5-3-4-6-15-7)16(2)8(17)11(12,13)14/h3-6H,1-2H3,(H,18,19)
• InChI Key： KGMRDCWRYGFSDR-UHFFFAOYSA-N
• SMILES： FC(C(N(C)C(C(=O)O)(C)C1C=CC=CN=1)=O)(F)F

Computed Properties

• Exact Mass: 276.07217670g/mol
• Monoisotopic Mass: 276.07217670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.5Ų

Additional information on 2-(pyridin-2-yl)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid

Comprehensive Overview of 2-(pyridin-2-yl)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid (CAS No. 2680734-43-2)

In the realm of organic chemistry and pharmaceutical research, 2-(pyridin-2-yl)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid (CAS No. 2680734-43-2) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a pyridine ring with a trifluoroacetamido moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers and industry professionals are increasingly exploring its potential due to its bioactive properties and compatibility with modern synthetic methodologies.

The compound's molecular structure is a key factor driving its utility. The presence of a pyridin-2-yl group enhances its ability to participate in hydrogen bonding and π-π stacking interactions, which are critical for binding to biological targets. Meanwhile, the 2,2,2-trifluoro-N-methylacetamido segment introduces electron-withdrawing effects, influencing the compound's reactivity and stability. Such attributes make it a valuable candidate for designing enzyme inhibitors or ligands in medicinal chemistry.

Recent trends in AI-driven drug discovery and high-throughput screening have further amplified the relevance of 2680734-43-2. Computational models often highlight its potential as a scaffold for developing novel therapeutics, particularly in areas like anti-inflammatory or antiviral agents. Users frequently search for terms such as "pyridine derivatives in drug design" or "trifluoroacetamido applications," reflecting the growing demand for specialized knowledge on this topic.

From a synthetic perspective, 2-(pyridin-2-yl)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid can be prepared via multi-step organic reactions, including amide coupling and nucleophilic substitution. Its carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, or other bioactive analogs. This flexibility aligns with the industry's focus on structure-activity relationship (SAR) studies and lead optimization.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are investigating solvent-free or catalytic methods to synthesize it, addressing concerns about waste reduction and energy efficiency. Such approaches resonate with broader societal interests in sustainable chemistry and eco-friendly processes.

In summary, 2-(pyridin-2-yl)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid (CAS No. 2680734-43-2) represents a compelling case study at the intersection of organic synthesis, medicinal chemistry, and computational modeling. Its multifaceted applications and alignment with contemporary research priorities ensure its continued relevance in scientific literature and industrial workflows.